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Core Structure and Research Context

The compound 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid is a dipeptide derivative. Its core

component, 2,6-diaminohexanoic acid, is more commonly known as L-Lysine, a fundamental amino acid

[1].

While direct binding data is unavailable, a theoretical study on L-Lysine provides insight into its molecular

properties. The table below summarizes key characteristics that influence how a molecule interacts with

biological receptors [1].

Property Description/Value Significance in Binding Affinity

Molecular Formula C6H14N2O2 [1] Defines basic molecular composition.

Dipole Moment 5.8381 Debye [1] Indicates strong polarity, influencing
electrostatic interactions with receptors.

Frontier Molecular
Orbitals

HOMO-LUMO energy gap
analyzed [1]

Determines chemical stability and reactivity;
a key factor in ligand-receptor interactions.
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Property Description/Value Significance in Binding Affinity

Molecular Electrostatic
Potential (MEP)

Surfaces mapped [1] Visualizes regions for electrophilic and
nucleophilic attack, predicting binding sites.

Drug-Likeness Evaluated [1] Assesses potential for oral bioavailability and
therapeutic application.

Advanced Methods for Binding Affinity Studies

Although traditional data is lacking, a novel proteome-wide screening method is relevant for studying such

compounds. COOKIE-Pro (Covalent Occupancy Kinetic Enrichment via Proteomics) is a cutting-edge

methodology that comprehensively profiles how drug candidates interact with thousands of proteins in a cell

[2].

This technique is particularly useful for measuring two critical parameters simultaneously [2]:

Affinity: The strength of attraction between the drug and its target.
Reactivity: The speed at which the drug forms a permanent bond with the target.

The following diagram illustrates the COOKIE-Pro experimental workflow.
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For your research on 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid, I suggest the following

directions to find or generate the necessary data:

Explore Specialized Databases: Search in-depth scientific databases like Scifinder-n, Reaxys, or

BindingDB using the compound's specific IUPAC name or structure.
Focus on Analogues: Investigate studies on structurally similar compounds, especially peptides or

molecules containing lysine and branched-chain amino acids.
Consider Experimental Studies: The theoretical framework for studying L-Lysine using Density
Functional Theory (DFT) [1] and the COOKIE-Pro method for proteome-wide screening [2] provide
excellent starting points for designing your own experimental binding studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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